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Compound of Interest

Compound Name: Serdemetan

Cat. No.: B1683916

For laboratory professionals engaged in research and development, the proper handling and
disposal of chemical compounds like Serdemetan is a critical component of maintaining a safe
and compliant laboratory environment. Adherence to established safety protocols not only
protects personnel from potential hazards but also prevents environmental contamination. This
document provides a comprehensive guide to the proper disposal procedures for Serdemetan,
drawing from safety data sheet (SDS) recommendations and general best practices for
laboratory waste management.

Hazard Identification and Safety Precautions

Serdemetan (also known as JNJ-26854165) is classified as harmful if swallowed and very
toxic to aquatic life with long-lasting effects[1]. Therefore, preventing its release into the
environment is of paramount importance.

Key Precautionary Statements:

e P273: Avoid release to the environment[1].

e P391: Collect spillage[1].

o P501: Dispose of contents/container to an approved waste disposal plant[1].

Before handling Serdemetan, it is crucial to wash hands and any exposed skin thoroughly after
handling[1]. Do not eat, drink, or smoke when using this product[1].
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Serdemetan Disposal Protocol

The primary directive for the disposal of Serdemetan is to consign it to an approved hazardous
waste disposal facility[1]. This ensures that the compound is managed and neutralized in a
controlled and environmentally responsible manner.

Step-by-Step Disposal Procedure:
+ Waste Segregation:

o Collect all waste materials containing Serdemetan, including unused product,
contaminated consumables (e.qg., pipette tips, gloves, and vials), and spillage cleanup
materials, in a dedicated and clearly labeled waste container.

o Do not mix Serdemetan waste with other waste streams unless explicitly permitted by
your institution's waste management guidelines.

o Container Selection and Labeling:

o Use a chemically resistant, leak-proof container for collecting Serdemetan waste. The
container must be securely sealed to prevent any leakage.

o Label the waste container clearly with the following information:

"Hazardous Waste"

"Serdemetan" or "IJNJ-26854165"

The appropriate hazard pictograms (e.g., harmful, environmentally hazardous).

Accumulation start date.
o Storage of Waste:

o Store the sealed waste container in a designated hazardous waste accumulation area
within the laboratory.

o This area should be secure, well-ventilated, and away from incompatible materials.
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» Arrange for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the
Serdemetan waste.

o Follow all institutional and local regulations for hazardous waste disposal.

In the event of a spill, it is critical to collect the spillage immediately to prevent it from entering
drains or the wider environment[1]. Use appropriate personal protective equipment (PPE)
during cleanup and dispose of the cleanup materials as hazardous waste.

Quantitative Data Summary

Property Value Reference

GHS Hazard Statement(s) H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life

with long lasting effects

GHS Precautionary P273: Avoid release to the 1]
Statement(s) environment
P391: Collect spillage [1]

P501: Dispose of contents/
container to an approved [1]

waste disposal plant

Serdemetan Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Serdemetan.
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End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Serdemetan waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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